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Compound of Interest

6-Chloro-2-fluoro-3-
Compound Name:
methylbenzaldehyde

cat. No.: B1362825

This document provides a comprehensive safety and handling guide for 6-Chloro-2-fluoro-3-
methylbenzaldehyde (CAS No. 286474-59-7), a substituted aromatic aldehyde frequently
utilized in chemical synthesis. As researchers, scientists, and drug development professionals,
a thorough understanding of the hazards and control measures associated with this compound
is paramount for ensuring laboratory safety and experimental integrity. This guide moves
beyond a standard Safety Data Sheet (SDS) to provide causal explanations and field-proven
insights into best practices.

Chemical Profile and Hazard Summary

6-Chloro-2-fluoro-3-methylbenzaldehyde is a combustible liquid that presents as a skin, eye,
and respiratory irritant.[1][2][3][4][5] The primary risks associated with this chemical stem from
direct contact and inhalation. Understanding its physical properties is the first step in
establishing appropriate handling protocols.

Chemical Identifiers and Properties

A clear identification of the chemical is crucial for accurate record-keeping and safety
management.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1362825?utm_src=pdf-interest
https://www.benchchem.com/product/b1362825?utm_src=pdf-body
https://www.benchchem.com/product/b1362825?utm_src=pdf-body
https://www.benchchem.com/product/b1362825?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/526622
https://www.echemi.com/produce/pr220804138111-6-chloro-2-fluoro-3-methylbenzaldehyde.html
https://aksci.com/item_detail.php?cat=9160AD
https://pim-resources.coleparmer.com/sds/09984.pdf
https://www.jk-sci.com/products/a01147329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 286474-59-7 [1][51[6][7]
Molecular Formula CsHeCIFO [1][5]6][8]
Molecular Weight 172.59 g/mol [115]6][8]
6-chloro-2-fluoro-3-
IUPAC Name [5]
methylbenzaldehyde
6-Chloro-2-fluoro-m-
Synonyms [11[5]

tolualdehyde

Physicochemical Data

These properties dictate the chemical's behavior under various laboratory conditions and are

essential for designing safe experiments and storage solutions.

Property Value Source(s)
Physical Form Liquid [3]

Boiling Point 249 °C [L1[31[5]1[°]
Flash Point 110 °C (230 °F) - closed cup [L1[31[4]1[51[9]
Density 1.3 g/mL at 25 °C [L1[31I5191[1.0]
Refractive Index n20/D 1.548 [110519]
Sensitivity Air Sensitive [4119]

GHS Classification and Toxicological Insights

The Globally Harmonized System (GHS) provides a universal framework for hazard

communication. This compound is classified under GHS as a warning-level hazard, primarily

affecting the skin, eyes, and respiratory system.

GHS Hazard Profile
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Hazard Class Category Hazard Code Hazard Statement

Skin

Corrosion/Irritation

2 H315 Causes skin irritation

Serious Eye Causes serious eye
o 2 H319 o
Damage/Irritation irritation
Specific Target Organ ]
. i May cause respiratory
Toxicity (Single 3 H335

irritation
Exposure)

(Source:[1][2][3][5][8][11])

The GHS pictogram associated with these hazards is the exclamation mark (GHSO07).[1]

Primary Target Organs

H319
(Serious Irritation)
Eyes
Hazard|Source
H315
6-Chloro-2-fluoro-3-methylbenzaldehyde CAS: 286474-59-7 E HHO } } .
H335 l

Click to download full resolution via product page

GHS Hazard-Target Organ Relationship.

Toxicological Discussion

The toxicological data for this compound is primarily focused on its irritant properties.[4][8][12]
There is currently no available data to classify it for germ cell mutagenicity, carcinogenicity, or
reproductive toxicity.[8] The irritant nature of aldehydes is often attributed to their ability to react
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with biological macromolecules. The chloro and fluoro substituents can further influence this
reactivity. One study noted the use of a quantitative structure-activity relationship (QSAR)
model to establish its toxicity in the aquatic organism Tetrahymena pyriformis, indicating its

potential environmental impact.[1]

Exposure Control and Personal Protective
Equipment (PPE)

Effective exposure control is not merely about wearing PPE; it is a systematic approach starting
with engineering controls. The principle of the "Hierarchy of Controls" should always be
applied.

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page
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Hierarchy of Controls Model.

Engineering and Administrative Controls

o Ventilation: All handling of 6-Chloro-2-fluoro-3-methylbenzaldehyde must be conducted in
a well-ventilated area, preferably within a certified chemical fume hood.[2][4][13][14] This is
the primary engineering control to minimize respiratory exposure to its vapors, as it may
cause respiratory irritation.[2][4]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
tested regularly.[4][15][16] Their proximity is critical for immediate decontamination in case of
accidental contact.

o Standard Operating Procedures (SOPs): Develop and strictly follow SOPs for all procedures
involving this chemical. This includes pre-operational checks of safety equipment and spill
kits.[14]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to ensure it is appropriate for the
risks involved.
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face

Chemical safety goggles
conforming to EN166 or
NIOSH standards.[8][14]

Protects against splashes that
can cause serious eye irritation
(H319).[11] A face shield may
be worn in addition to goggles
for tasks with a higher splash
risk.

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact which
causes irritation (H315).[11]
Gloves must be inspected
before use and removed
carefully to avoid

contaminating the skin.[8][17]

Skin/Body

Laboratory coat, long pants,

and closed-toe shoes.

Standard laboratory practice to
protect skin from accidental
contact.[8][14] An impervious
apron can provide additional

protection.[14]

Respiratory

Type ABEK (EN14387)

respirator filter or equivalent.[1]

Required when engineering
controls are insufficient or
during spill cleanup. ABEK
filters provide protection
against Organic vapors (A),
Inorganic vapors (B), Sulfur
dioxide (E), and Ammonia (K).

Emergency Procedures and First-Aid Protocols

Immediate and correct response to an exposure is critical to minimizing harm. All laboratory

personnel must be trained on these procedures.

First-Aid Measures

The following workflow outlines the critical steps to take following an accidental exposure.
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

/ AN

4 X

Immediately flush eyes with . . "
plenty of water for at least 15 mins. Move person to fresh air. Do NOT induce vomiting.
Immediately remove Keep at rest in a position
contaminated clothing. comfortable for breathing.
Wash skin with plenty (_)f Hold eyelids open. If np_t preathlqg, give RiiEm M ool WalEn
soap and water for 15 mins. Remove contact lenses if easy to do. artificial respiration.

/

Click to download full resolution via product page

Emergency First-Aid Workflow.

(Source for all first-aid steps:[4][8][11][13][15])

Causality Note: The 15-minute flushing period for skin and eyes is a widely accepted standard
designed to ensure the chemical is sufficiently diluted and washed away, thereby mitigating the
extent of irritation and potential tissue damage.[13] For ingestion, vomiting is not induced due
to the risk of causing further damage to the esophagus.[15]

Fire-Fighting and Accidental Release

 Fire-Fighting: This compound is a combustible liquid with a high flash point of 110 °C.[1][3]
Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing
media.[4][17] Firefighters must wear self-contained breathing apparatus (SCBA) to protect
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against hazardous decomposition products, which include carbon oxides, hydrogen chloride,
and hydrogen fluoride gas.[4][11]

o Accidental Release: In case of a spill, evacuate the area and ensure adequate ventilation.
[17] Remove all sources of ignition.[18] Wearing full PPE, contain the spill using an inert
absorbent material (e.g., sand, vermiculite).[13][19] Collect the material into a suitable,
labeled container for hazardous waste disposal.[14][19][20] Do not allow the product to enter
drains or waterways.[13]

Handling, Storage, and Disposal

Proper long-term management of this chemical is essential for safety and maintaining its purity.

Safe Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[8][13] Avoid breathing vapors or mist.
[11][13] Wash hands thoroughly after handling.[2][11][13]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][8][13]
[19] Several sources note that this chemical is "Air Sensitive," and therefore storing it under
an inert atmosphere (e.g., nitrogen or argon) is a critical best practice to prevent
degradation.[4][8][9] Store away from incompatible materials such as strong oxidizing
agents.[4]

Disposal Considerations

This material and its container must be disposed of as hazardous waste.[11] Do not dispose of
it down the drain or in the regular trash.[21] All waste disposal should be conducted through a
licensed professional waste disposal service in accordance with local, state, and federal
regulations.[17] Empty containers must be triple-rinsed, with the first rinse collected as
hazardous waste, before being discarded.[21]

Ecological Information

While comprehensive ecological data is limited, the compound is assigned a Water Hazard
Class 3 (WGK 3), indicating it is severely hazardous to water.[1] This underscores the
importance of preventing its release into the environment by adhering to strict spill control and
disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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